BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Cyclopropylpropan-2-ol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Cyclopropylpropan-2-ol

Cat. No.: B035064

In-Depth Technical Guide: 2-Cyclopropylpropan-
2-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 2-cyclopropylpropan-2-ol, a tertiary alcohol of interest in synthetic chemistry
and drug discovery.

Core Molecular Data

The fundamental molecular properties of 2-cyclopropylpropan-2-ol are summarized in the
table below, providing a clear reference for researchers.

Property Value Source
Molecular Formula CeH120 PubChem[1]
Molecular Weight 100.16 g/mol PubChem[1]
IUPAC Name 2-cyclopropylpropan-2-ol PubChem|[1]
CAS Number 930-39-2 Sigma-Aldrich
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Synthesis Protocol: Grighard Reaction

A common and effective method for the synthesis of tertiary alcohols such as 2-
cyclopropylpropan-2-ol is the Grignard reaction.[2][3] This involves the reaction of a Grignard
reagent with a suitable ketone. The following protocol outlines the synthesis of 2-
cyclopropylpropan-2-ol from cyclopropyl methyl ketone and a methyl Grignard reagent.

Materials:

e Cyclopropyl methyl ketone

* Methylmagnesium bromide (or chloride) in a suitable ether solvent (e.g., diethyl ether, THF)
e Anhydrous diethyl ether or THF

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard glassware for anhydrous reactions (round-bottom flask, dropping funnel,
condenser)

Magnetic stirrer and heating mantle
Procedure:

o Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, and a reflux condenser with a drying tube is assembled. The entire
apparatus is flame-dried or oven-dried before use to ensure anhydrous conditions.

e Initial Reagents: The flask is charged with cyclopropyl methyl ketone dissolved in anhydrous
diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

o Addition of Grignard Reagent: The methylmagnesium bromide solution is added dropwise to
the stirred solution of the ketone via the dropping funnel at a rate that maintains a gentle
reflux. The reaction is exothermic.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b035064?utm_src=pdf-body
https://www.benchchem.com/product/b035064?utm_src=pdf-body
http://ccc.chem.pitt.edu/wipf/mechom_files/12259.pdf
http://www.sciencemadness.org/talk/viewthread.php?tid=68848
https://www.benchchem.com/product/b035064?utm_src=pdf-body
https://www.benchchem.com/product/b035064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Reaction Completion: After the addition is complete, the reaction mixture is stirred at room
temperature or gently refluxed for a period to ensure the reaction goes to completion.

e Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated
agueous solution of ammonium chloride while cooling the flask in an ice bath. This will
hydrolyze the magnesium alkoxide intermediate.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with two
portions of diethyl ether. The combined organic extracts are then washed with brine.

e Drying and Solvent Removal: The combined organic layer is dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a
rotary evaporator.

 Purification: The crude product can be purified by distillation to yield pure 2-
cyclopropylpropan-2-ol.

Analytical Methodology: Gas Chromatography

Gas chromatography (GC) is a powerful technique for the separation and analysis of volatile
compounds like alcohols.[4][5][6]

Instrumentation:

e Gas chromatograph equipped with a flame ionization detector (FID).

o A capillary column suitable for alcohol analysis (e.g., a polar stationary phase).
Procedure:

o Sample Preparation: A dilute solution of the synthesized 2-cyclopropylpropan-2-ol is
prepared in a suitable volatile solvent (e.g., isopropanol).

« Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC.

» Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen)
through the column, where separation occurs based on the compound's boiling point and
interaction with the stationary phase.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b035064?utm_src=pdf-body
https://www.benchchem.com/product/b035064?utm_src=pdf-body
https://www.odinity.com/separation-identification-alcohols-gas-chromatography/
https://www.oiv.int/it/node/1936/download/pdf
http://delloyd.50megs.com/labscripts/alcohols.html
https://www.benchchem.com/product/b035064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Detection: The separated components are detected by the FID, which generates a signal
proportional to the amount of the analyte.

e Analysis: The retention time of the peak corresponding to 2-cyclopropylpropan-2-ol can be
used for qualitative identification by comparing it to a known standard. The area of the peak
is proportional to the concentration and can be used for quantitative analysis.

Workflow and Pathway Visualizations

The following diagrams illustrate the key processes described in this guide.
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Caption: Synthesis workflow for 2-cyclopropylpropan-2-ol via Grignard reaction.

2-Cyclopropylpropan-2-ol Sample |—>| Injection into GC Detection by FID |—>| Data Acquisition (Chromatogram) |—>| Analysis (Retention Time, Peak Area)

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of 2-cyclopropylpropan-2-ol by Gas
Chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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